BE“GHE Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Research: A Comprehensive
Guide to Handling Tributylphenyltin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tributylphenyltin

Cat. No.: B1297740

For Immediate Use by Laboratory Personnel

This guide provides essential safety and logistical information for the handling and disposal of
Tributylphenyltin (CAS No. 960-16-7). Adherence to these procedures is critical for ensuring
personnel safety and minimizing environmental impact. Tributylphenyltin, an organotin
compound, is highly toxic and poses significant health risks through ingestion, inhalation, or
skin contact.[1]

Hazard Identification and Chemical Properties

Tributylphenyltin is a clear, colorless liquid that is a potent skin and eye irritant.[2][3] It is toxic
if ingested and harmful upon skin absorption.[2] Prolonged or repeated exposure can lead to
organ injury.[2] Organotin compounds, in general, are known to be highly toxic, with the
severity of effects varying based on the specific organic groups attached to the tin atom.[1]

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C18H32Sn[2]

Molecular Weight 367.16 g/mol [3]

Appearance Clear colorless liquid[2][3]
Boiling Point 125-128 °C at 0.14 mmHg[3][4]
Density 1.125 g/mL at 25 °C[3][4]

Flash Point >230 °F (>110 °C)[3]

Water Solubility Sparingly soluble[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against exposure to Tributylphenyltin. A
standard Level C ensemble is often recommended for handling organotin compounds.[1] All
work with Tributylphenyltin must be conducted within a certified chemical fume hood.[1]

Required PPE for Handling Tributylphenyltin:
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Protection Protection Protection Protection
) ) ] o Chemical- NIOSH-approved
Routine Handling  Tightly fitting ] Laboratory coat, ) }
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(e.g., weighing, safety goggles long pants, and o
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solution with side-shields. o closed-toe
) nitrile, or aerosols are
preparation) [5] shoes.[5]
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face shield.[5]

resistant gloves.

(5]

apron over a lab
coat.[5]

(SCBA) should
be used for large

spills.[5]

Waste Disposal

Safety goggles

with side-shields.

Chemical-
impermeable

gloves.[5]

Laboratory coat.

[5]

Generally not
required if
handling closed

containers.[5]

Exposure Limits

Personnel should be aware of the established occupational exposure limits for organotin

compounds to minimize health risks.

Occupational Exposure Limits for Organotin Compounds (as Sn):

Limit Type

Value

Permissible Exposure Limit (PEL)

0.1 mg/m3[2]

Threshold Limit Value (TLV)

0.1 mg/m3[2]

TLV-STEL (Short-Term Exposure Limit)

0.2 mg/m3[2]

Immediately Dangerous to Life or Health (IDLH)

25.0 mg/m3[2]

Safe Handling and Storage
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A systematic approach is crucial for minimizing the risk of exposure when working with
Tributylphenyltin.

Operational Plan for Safe Handling:

e Preparation:
o Ensure an emergency eyewash station and safety shower are readily accessible.[5]
o Work in a well-ventilated area, specifically within a certified chemical fume hood.[1]
o Use the smallest quantity of the chemical necessary for the experiment.[5]

e Handling:

[¢]

Wear all required PPE as outlined in the table above.

[¢]

Avoid the formation of dust and aerosols.[5]

[e]

Use non-sparking tools to prevent ignition.[5]

o

Do not eat, drink, or smoke in the handling area.

o Storage:
o Store Tributylphenyltin in tightly closed, clearly labeled containers.[1]
o Keep in a well-ventilated, dry, and secure area.[1]
o Store away from strong oxidizing agents.[1]

Emergency Procedures

In the event of an accidental exposure, immediate action is critical.

First-Aid Measures:
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Exposure Route Action

Immediately wash the affected area with soap
Skin Contact and plenty of water for at least 15 minutes and

remove any contaminated clothing.[1]

Flush the eyes with plenty of water for at least
Eye Contact 15 minutes, occasionally lifting the eyelids, and

seek immediate medical attention.[1]

) Move the individual to fresh air and seek
Inhalation ) ) ) )
immediate medical attention.[1]

Ingestion Seek immediate medical attention.[1]

Spill and Disposal Plan

Proper management of spills and waste is essential to prevent environmental contamination.
Spill Cleanup Workflow:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection for large spills.

» Contain the spill using an inert absorbent material (e.g., sand, silica gel).

o Carefully collect the absorbed material into a designated, labeled hazardous waste
container.

¢ Decontaminate the spill area.

Dispose of all contaminated materials as hazardous waste.
Waste Disposal:

o Chemical Waste: Collect all waste containing Tributylphenyltin in a designated, labeled,
and sealed hazardous waste container.[5]
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» Contaminated Materials: Dispose of all contaminated materials, including gloves, bench
paper, and pipette tips, as hazardous waste.[5]

o All waste disposal must be in accordance with institutional and regulatory guidelines.[1] This
material and its container must be disposed of as hazardous waste.[4]

3. Post-Handling & Decontamination
‘ Decontaminate Work Surfaces H Doff PPE ‘——{ Wash Hands Thoroughly
1. Preparation 2. Handling 4. Waste Disposal
Don Appropriate PPE }—»‘ Work in Fume Hood ‘—»‘ Verify Emergency Equipment Access ‘74»‘ Weigh/Measure Chemical }—»‘ Perform Experiment l """""""""" on
T
\——1 Dispose of Solid Waste

Click to download full resolution via product page

Caption: Workflow for the Safe Handling of Tributylphenyltin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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